N1-(3-methoxypropyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-(3-methoxypropyl)-N'-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C17H22N6O4/c1-10-9-13(20-16(26)15(25)18-7-4-8-27-2)23(22-10)17-19-12-6-3-5-11(12)14(24)21-17/h9H,3-8H2,1-2H3,(H,18,25)(H,20,26)(H,19,21,24)
• InChI Key: UVAIGAVVWRPSTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCCCOC)C2=NC3=C(CCC3)C(=O)N2
• Molecular Formula: C17H22N6O4
• Molecular Weight: 374.4 g/mol

Description

N1-(3-methoxypropyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C17H22N6O4 and its molecular weight is 374.401. The purity is usually 95%.
BenchChem offers high-quality N1-(3-methoxypropyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(3-methoxypropyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of pyrazole derivatives, including those with complex structures similar to N1-(3-methoxypropyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide, involves reactions of hydroxymethyl pyrazole derivatives with primary amines. These compounds have been characterized using various techniques such as FT-IR, UV–visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography, revealing detailed structural information. Theoretical calculations on their physical and chemical properties support their potential biological activities, including against breast cancer and microbes (Titi et al., 2020).

Transformations and Reactivity

Studies have described transformations of related pyrazine and pyrimidine ring systems into various heterocyclic compounds, demonstrating the reactivity and versatility of these frameworks in synthetic chemistry. This research sheds light on the synthetic pathways that could be applied to derivatives of N1-(3-methoxypropyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide for the development of new chemical entities (Kolar et al., 1996).

Cytotoxic Studies

Cytotoxic studies on metal complexes with bi-heterocyclic ligands similar to the structure of interest indicate their potential in cancer treatment. Such complexes have shown specific interactions with DNA and a lower cytotoxic activity compared to cisplatin, suggesting a direction for the development of novel anticancer agents (Onoa et al., 1999).

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine-linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential indicate the broad spectrum of biological activities that compounds like N1-(3-methoxypropyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide may possess. These findings support the potential application of such compounds in agricultural and pharmaceutical industries (Deohate & Palaspagar, 2020).